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Compound of Interest

Compound Name: Pivanex

Cat. No.: B1678495 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, especially when working with potent compounds like Pivanex.

Pivanex (also known as AN-9 or Pivalyloxymethyl butyrate) is an orally active histone

deacetylase (HDAC) inhibitor with antimetastatic and antiangiogenic properties.[1][2] Due to its

cytotoxic nature, stringent adherence to safety protocols is essential to minimize exposure and

mitigate potential risks. This guide provides essential, immediate safety and logistical

information for the handling and disposal of Pivanex.

Personal Protective Equipment (PPE) for Handling
Pivanex
Given that Pivanex is classified as a cytotoxic agent, a comprehensive approach to personal

protection is necessary. The following table summarizes the recommended PPE for handling

Pivanex, based on established guidelines for cytotoxic drugs.
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PPE Category Item Specifications Rationale

Hand Protection Double Gloving

Two pairs of

chemotherapy-rated

nitrile gloves.[3][4]

Provides an extra

layer of protection

against contamination

and allows for safe

removal of the outer

glove if contaminated.

[5]

Body Protection Disposable Gown

Solid-front, back-

closing, long-sleeved

gown made of a low-

lint, non-absorbent

material.[5]

Protects skin and

personal clothing from

splashes and spills of

the hazardous drug.

Respiratory Protection
NIOSH-approved

Respirator

A fit-tested N95 or

higher respirator

should be used when

handling the powder

outside of a

containment system.

[6]

Minimizes the risk of

inhaling aerosolized

particles of the

compound.

Eye and Face

Protection

Safety Goggles and

Face Shield

Chemical splash

goggles should be

worn at all times. A

face shield should be

worn over the goggles

during procedures

with a high risk of

splashing.[6]

Protects the eyes and

face from accidental

splashes of the

chemical.

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is crucial for the safe handling of Pivanex from receipt to disposal. All

procedures involving Pivanex should be conducted in a designated area, such as a certified
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chemical fume hood or a biological safety cabinet, to control airborne particles.[5][7]

1. Receiving and Inspection:

Upon receipt, inspect the package for any signs of damage or leakage.

Wear a single pair of gloves and a lab coat for the initial inspection.

If the package is compromised, isolate it and contact your institution's Environmental Health

and Safety (EHS) office immediately.

2. Preparation of Solutions:

Don the full required PPE as outlined in the table above.

Work within a chemical fume hood or other designated containment system.

When weighing the powdered form of Pivanex, handle it carefully to avoid generating dust.

Use dedicated, non-sparking tools.

Prepare solutions over a plastic-backed absorbent pad to contain any potential spills.[4][5]

3. Experimentation:

Clearly label all containers with the name of the compound, concentration, date, and hazard

symbols.

Use Luer-lock syringes and fittings to prevent accidental disconnection and leakage.[4]

Change the outer pair of gloves immediately if they become contaminated.

Emergency Procedures: Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.[8]

Small Spills (less than 5 mL):

Alert personnel in the immediate area.
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Wearing a gown, double gloves, and a mask, clean the spill immediately.[5]

Use absorbent pads to wipe up the liquid.[5]

Clean the spill area thoroughly with a detergent solution, followed by clean water.[5]

Place all contaminated materials in a designated hazardous waste container.

Large Spills (greater than 5 mL):

Evacuate the area and restrict access.

Contact your institution's EHS office for assistance.

Personnel involved in the cleanup should wear a respirator and eye protection in addition

to the standard PPE.[5]

Disposal Plan: Managing Pivanex Waste
All waste generated from the handling of Pivanex is considered hazardous and must be

disposed of according to institutional and regulatory guidelines.[3]

Waste Segregation:

Sharps: All contaminated needles, syringes, and other sharps must be disposed of in a

designated, puncture-proof sharps container labeled "Chemotherapy Waste".[9]

Solid Waste: Contaminated PPE (gloves, gowns, etc.), absorbent pads, and other solid

materials must be collected in a dedicated, clearly labeled hazardous waste container

(often a yellow bag or bin).[9]

Liquid Waste: All solutions containing Pivanex must be collected in a designated, sealed,

and leak-proof hazardous waste container. Do not pour Pivanex solutions down the drain.

[3]

Final Disposal:
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All hazardous waste must be collected and disposed of by a licensed hazardous waste

contractor.[10]

Experimental Workflow for Safe Handling of Pivanex

Preparation
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Disposal

Receive & Inspect Package
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Prepare Stock Solution

Conduct Experiment
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Sharps Waste Solid Waste Liquid Waste

Dispose via Licensed Contractor

Follow Spill
Management Protocol
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Caption: Workflow for the safe handling of Pivanex from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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